Cas no 720-19-4 (Ethanone, 1-[4-hydroxy-3,5-bis(1-methylethyl)phenyl]-)

• Product Name: Ethanone, 1-[4-hydroxy-3,5-bis(1-methylethyl)phenyl]-
• CAS No: 720-19-4
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1752190
• PubChem ID: 18981256
• Update Time: 2025-04-21

Ethanone, 1-[4-hydroxy-3,5-bis(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-hydroxy-3,5-bis(1-methylethyl)phenyl]-
• 1-(4-hydroxy-3,5-diisopropylphenyl)ethanone
• 720-19-4
• SCHEMBL2341096
• G88121

• Inchi： 1S/C14H20O2/c1-8(2)12-6-11(10(5)15)7-13(9(3)4)14(12)16/h6-9,16H,1-5H3
• InChI Key： XKIWLMDMULZBTO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(C)=O)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3